Cas no 214217-66-0 (4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 214217-66-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4641471
• PubChem ID: 43509742
• Update Time: 2025-08-04

4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C10H11NO3/c12-6-5-11-8-3-1-2-4-9(8)14-7-10(11)13/h1-4,12H,5-7H2
• InChI Key： NNYIPVLLUOYQQC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCO)C(=O)C1

Additional information on 4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 214217-66-0)

4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 214217-66-0) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This benzoxazine derivative is characterized by its unique structural features, including a hydroxyethyl side chain and a dihydro-2H-1,4-benzoxazin-3-one core. Its molecular formula, C₁₀H₁₁NO₃, and molecular weight of 193.20 g/mol make it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The compound's CAS number 214217-66-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role as a precursor for bioactive molecules, with particular attention to its neuroprotective properties. The hydroxyethyl moiety enhances its solubility, a critical factor in drug formulation, while the benzoxazinone scaffold contributes to its stability and binding affinity. These attributes align with current industry trends favoring multifunctional intermediates for targeted therapies.

In the context of green chemistry, 4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has garnered attention for its potential in sustainable synthesis. Its structural motifs are compatible with catalytic transformations, reducing reliance on hazardous reagents. This aligns with the pharmaceutical industry's shift toward eco-friendly processes. Additionally, its low toxicity profile (as reported in preliminary assays) makes it a candidate for cosmetic applications, such as skin-conditioning agents.

From a spectroscopic perspective, the compound exhibits distinct NMR peaks (e.g., 1H-NMR: δ 4.25–4.40 ppm for the hydroxyethyl protons) and IR absorption bands (e.g., 1680 cm^-1 for the carbonyl group), facilitating its identification. These features are crucial for quality control in industrial-scale production. Analytical methods like HPLC and LC-MS are commonly employed to ensure purity, a topic frequently queried in laboratory forums.

The synthetic routes to CAS 214217-66-0 often involve cyclization reactions of 2-aminophenol derivatives with ethylene oxide or its equivalents. Recent patents emphasize microwave-assisted synthesis to improve yield—a technique trending in process optimization discussions. Furthermore, computational studies (molecular docking) suggest interactions with GABA receptors, linking it to anxiolytic research, a hot topic in neuroscience communities.

In conclusion, 4-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a promising scaffold for diverse applications. Its CAS registry number 214217-66-0 serves as a key identifier for researchers exploring structure-activity relationships or intellectual property landscapes. As demand grows for specialty chemicals with tailored functionalities, this compound is poised to play a pivotal role in advancing precision medicine and material science innovations.